Cas no 1214372-44-7 (2-(2-Fluoro-4-(pyridin-4-yl)phenyl)acetic acid)

• Product Name: 2-(2-Fluoro-4-(pyridin-4-yl)phenyl)acetic acid
• CAS No: 1214372-44-7
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 4909916
• Update Time: 2025-05-21

2-(2-Fluoro-4-(pyridin-4-yl)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-4-(pyridin-4-yl)phenyl)acetic acid
• 2-(2-Fluoro-4-(pyridin-4-yl)phenyl)acetic acid

• Inchi： 1S/C13H10FNO2/c14-12-7-10(9-3-5-15-6-4-9)1-2-11(12)8-13(16)17/h1-7H,8H2,(H,16,17)
• InChI Key： NNJLVJLWNGDNRP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(=O)O)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 2-(2-Fluoro-4-(pyridin-4-yl)phenyl)acetic acid

Introduction to CAS No. 1214372-44-7: 2-(2-Fluoro-4-(pyridin-4-yl)phenyl)acetic Acid

CAS No. 1214372-44-7, commonly referred to as 2-(2-Fluoro-4-(pyridin-4-yl)phenyl)acetic acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring, a fluorine atom, and an acetic acid group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and environmental chemistry.

The synthesis of 2-(2-Fluoro-4-(pyridin-4-yl)phenyl)acetic acid involves a series of carefully designed reactions, including nucleophilic aromatic substitution and acetylation. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Its structure has been extensively studied using techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its conformational flexibility and electronic properties.

In terms of chemical properties, CAS No. 1214372-44-7 exhibits remarkable stability under various conditions, making it suitable for use in diverse chemical environments. Its solubility in polar solvents and its ability to form hydrogen bonds are key factors that influence its behavior in solution. Recent studies have also highlighted its potential as a chiral auxiliary in asymmetric synthesis, where its stereochemical properties play a crucial role.

The biological activity of 2-(2-Fluoro-4-(pyridin-4-yl)phenyl)acetic acid has been a focal point of recent research. It has shown promising results in inhibiting certain enzymes involved in metabolic pathways, suggesting its potential as a lead compound for drug development. Additionally, its ability to interact with cellular receptors has been explored in the context of treating neurological disorders and inflammatory diseases.

From an environmental perspective, the degradation pathways of CAS No. 1214372-44-7 have been investigated to assess its impact on ecosystems. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing concerns about long-term environmental persistence. This information is critical for regulatory assessments and the development of safe handling procedures.

In conclusion, CAS No. 1214372-44-7, or 2-(2-fluoro-pyridinophenyl)acetic acid, represents a multifaceted compound with applications spanning various scientific domains. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers across disciplines.